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Introduction

Ethyl thioglycolate (ETG), with the chemical formula HSCH2COOC:zHs, is a thiol-containing
organic ester. It is recognized for its distinct sulfurous odor and its utility in various industrial
applications, including as a key intermediate in chemical synthesis.[1][2] A thorough
understanding of its thermodynamic properties is crucial for process design, safety
assessments, and for predicting its behavior in chemical reactions, particularly in the fields of
materials science and drug development.

This technical guide provides a summary of the available physical and chemical properties of
ethyl thioglycolate. Due to a lack of experimentally determined thermodynamic data in the
public domain, this document also outlines the standard experimental protocols that would be
employed to measure key thermodynamic parameters such as the enthalpy of formation,
standard molar entropy, and heat capacity.

Core Physical and Chemical Properties

A compilation of the fundamental physical and chemical properties of ethyl thioglycolate is
presented in Table 1. This data has been aggregated from various chemical suppliers and
databases.
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Table 1: Physical and Chemical Properties of Ethyl Thioglycolate

Property Value Reference(s)
Molecular Formula CaHs02S [1112][3][4]
Molecular Weight 120.17 g/mol [1112][31[4]
Appearance Colorless liquid [5]
Odor Strong, sulfurous [2]
Boiling Point 156-158 °C at 760 mmHg54 BIAIE]

°C at 12 mmHg
Melting Point -80 °C [11[4]1[5]
Density 1.096 g/mL at 25 °C [3114]

Refractive Index (n2°/D)

1.457

[3]4]

Flash Point

47.78 °C (118 °F)

[6]

Vapor Pressure

2.703 mmHg at 25 °C

(estimated)

[6]

Water Solubility

Not miscible or difficult to mix

[4]115]

Thermodynamic Properties: Data and Experimental

Protocols

As of the latest literature review, specific experimentally determined thermodynamic data for

ethyl thioglycolate, such as the standard enthalpy of formation, standard molar entropy, and

heat capacity, are not readily available. This section, therefore, details the established

experimental methodologies used to determine these crucial parameters for organic liquids like

ethyl thioglycolate.

Enthalpy of Formation (AfH®)

The standard enthalpy of formation would be determined using oxygen bomb combustion

calorimetry. This technique measures the heat released during the complete combustion of a
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substance in a constant-volume vessel.

A generalized protocol for determining the enthalpy of combustion of a liquid organic sulfur
compound is as follows:

o Sample Preparation: A precise mass of high-purity ethyl thioglycolate is encapsulated in a
combustible container (e.g., a gelatin capsule or a polyethylene ampoule). A known mass of
a combustion aid, such as mineral oil, may be added to ensure complete combustion.

» Bomb Assembly: The sample is placed in a platinum crucible within a high-pressure stainless
steel vessel, the "bomb." A small amount of distilled water is added to the bomb to dissolve
the sulfur and nitrogen oxides produced during combustion. A fuse wire (e.g., platinum or
iron) is connected to electrodes and positioned to ignite the sample.

e Pressurization and Combustion: The bomb is sealed and pressurized with pure oxygen to
approximately 30 atm. It is then placed in a calorimeter vessel containing a precisely
measured quantity of water. The sample is ignited by passing an electric current through the
fuse wire.

o Temperature Measurement: The temperature of the water in the calorimeter is monitored
with high precision before, during, and after combustion to determine the temperature rise.

e Analysis of Products: After combustion, the contents of the bomb are analyzed to determine
the completeness of the reaction and to quantify the amounts of nitric acid and sulfuric acid
formed.

o Calculation: The heat of combustion is calculated from the temperature rise, the heat
capacity of the calorimeter system (determined by calibrating with a standard substance like
benzoic acid), and corrections for the heat of combustion of the capsule, fuse wire, and the
formation of acids. The standard enthalpy of formation is then derived from the standard
enthalpy of combustion using Hess's Law.

A schematic for the workflow of a combustion calorimetry experiment is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Thermodynamic
Properties of Ethyl Thioglycolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046877#thermodynamic-properties-of-ethyl-
thioglycolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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